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Compound of Interest

Compound Name: Odonicin

Cat. No.: B12435264 Get Quote

Disclaimer: Specific disposal procedures for a compound named "Odonicin" are not available

in public documentation. The following guidance is based on the known properties and safety

data for the closely related ent-kaurene diterpenoid, Oridonin, and established best practices

for the disposal of hazardous laboratory chemicals. Researchers must always consult their

institution's Environmental Health and Safety (EHS) department for specific protocols and to

ensure full compliance with local, state, and federal regulations.

Oridonin (CAS 28957-04-2) is a natural diterpenoid investigated for its anti-inflammatory and

anticancer properties.[1][2] Due to its classification as a hazardous substance, all waste

containing Oridonin must be managed carefully to ensure personnel safety and environmental

protection.

Immediate Safety and Handling
Before handling Oridonin, it is crucial to be familiar with its hazards. The primary health concern

is its potential carcinogenicity.[3][4][5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat must be worn.
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Respiratory Protection: Not required under normal laboratory conditions with adequate

ventilation. Use a NIOSH-approved respirator if dust is generated.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of dust or aerosols.[3]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.

Hazard Summary Table
The following table summarizes the key hazard information for Oridonin based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class GHS Code Description
Precautionary
Statements

Carcinogenicity Category 2
H351: Suspected of

causing cancer.[4][5]

P201, P202, P280,

P308+P313, P405,

P501[4]

Potential Health

Effects
-

May cause skin, eye,

and respiratory tract

irritation.[3]

S24/25: Avoid contact

with skin and eyes.[6]

Environmental

Hazards
Water Hazard Class 1

Slightly hazardous for

water.[4]

Do not allow product

to enter drains or

sewage systems.[3][4]

Step-by-Step Disposal Protocols
Disposal of Oridonin must be conducted through a licensed professional waste disposal

service.[3] Under no circumstances should Oridonin or its solutions be disposed of down the

drain or in regular trash.
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Protocol 1: Disposal of Solid Oridonin Waste
This procedure applies to unused, expired, or chemically contaminated solid Oridonin powder.

Containment: Keep the solid waste in its original, clearly labeled container if possible. If the

original container is compromised, transfer the material to a new, compatible, sealable

container suitable for hazardous waste.

Labeling: Affix a hazardous waste label to the container. The label must clearly state

"Hazardous Waste," the chemical name "Oridonin," and list all associated hazards (e.g.,

"Suspected Carcinogen").

Storage: Store the sealed container in a designated hazardous waste satellite accumulation

area. This area should be secure, under the control of laboratory personnel, and equipped

with secondary containment to prevent the spread of material in case of a leak.

Pickup: Once the container is full or ready for disposal, contact your institution's EHS

department to arrange for collection by a licensed hazardous waste contractor.

Protocol 2: Disposal of Oridonin Solutions (Liquid
Waste)
This procedure applies to aqueous solutions, solutions in organic solvents, and any liquid

media containing Oridonin.

Segregation: Do not mix Oridonin waste with other chemical waste streams to prevent

unknown reactions.

Collection: Collect all liquid waste containing Oridonin in a dedicated, sealed, and chemical-

resistant waste container (e.g., a labeled glass or polyethylene carboy).

Labeling: Clearly label the liquid waste container with a hazardous waste tag, specifying

"Hazardous Waste," the chemical name "Oridonin," and the solvent(s) used. Estimate the

concentration of Oridonin.

Storage: Keep the waste container tightly closed except when adding waste. Store it in a

designated satellite accumulation area with secondary containment.
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Pickup: Contact your institution's EHS department for collection and disposal.

Protocol 3: Disposal of Contaminated Labware and
Disposables
This procedure applies to all items that have come into direct contact with Oridonin, such as

gloves, pipette tips, weighing paper, vials, and contaminated glassware.

Collection: Place all disposable solid items contaminated with Oridonin into a dedicated,

durable, and clearly labeled hazardous waste bag or container.

Decontamination of Glassware: For reusable glassware, perform an initial rinse with a

suitable solvent (e.g., ethanol or acetone) to remove Oridonin residue. This rinse solvent

must be collected and disposed of as liquid hazardous waste (see Protocol 2). After

decontamination, the glassware can be washed normally.

Labeling: The container for contaminated disposables must be labeled with a hazardous

waste tag, indicating "Hazardous Waste," "Oridonin-Contaminated Debris," and the

associated hazards.

Storage and Pickup: Store the sealed container in the designated hazardous waste

accumulation area and contact EHS for disposal.

Experimental Workflow: Oridonin Waste Disposal
Decision Logic
The following diagram outlines the decision-making process for the proper segregation and

disposal of waste generated from research activities involving Oridonin.
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Caption: Decision workflow for segregating and disposing of Oridonin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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